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Compound of Interest

Compound Name: Krypton-79

Cat. No.: B1196655 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) for optimizing the yield of Krypton-79 (⁷⁹Kr) from a cyclotron.

Frequently Asked Questions (FAQs)
Q1: What is the most common nuclear reaction for producing Krypton-79?

A1: The most common and effective nuclear reaction for the production of Krypton-79 is the

⁷⁹Br(p,n)⁷⁹Kr reaction. This involves bombarding a target enriched in Bromine-79 with protons.

Q2: What are the primary target materials used for ⁷⁹Kr production?

A2: The primary target materials are sodium bromide (NaBr) in either solid or aqueous form.[1]

[2] Solid NaBr targets are often used for their high bromine content.[2] Aqueous solutions of

NaBr are also utilized, which can simplify the extraction of the gaseous ⁷⁹Kr product.[1]

Q3: What is the optimal proton beam energy for ⁷⁹Kr production?

A3: The optimal proton energy depends on the desired balance between the yield of ⁷⁹Kr and

the production of radionuclidic impurities. For the ⁷⁹Br(p,n)⁷⁹Kr reaction, energies in the range

of 14 MeV have been effectively used.[1] However, the theoretical yield for ⁷⁹Kr is calculated

over a broader energy range, from 0 to 45 MeV.[1] It is crucial to consult the excitation function

for the ⁷⁹Br(p,n)⁷⁹Kr reaction to select an energy that maximizes ⁷⁹Kr production while

minimizing impurities like ⁷⁷Kr.[1]
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Q4: What are the expected yields for ⁷⁹Kr production?

A4: Theoretical yields for ⁷⁹Kr can be as high as 14.9 mCi/µAh.[1] However, practical

experimental yields are typically lower, ranging from 40% to 60% of the theoretical values after

separation from the NaBr target.[1]

Q5: What are the common methods for separating ⁷⁹Kr from the target material?

A5: For solid NaBr targets, a common method is dry distillation (also referred to as the fusion

method), where the irradiated salt is heated to its melting point (755°C) to release the trapped

krypton gas.[2] For aqueous NaBr targets, the produced ⁷⁹Kr gas can be continuously swept

out of the solution by bubbling helium gas through it during or after irradiation.[1]
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Symptom Possible Cause Troubleshooting Steps

Low ⁷⁹Kr activity post-

irradiation
Incorrect proton beam energy.

Verify the cyclotron's proton

beam energy is optimized for

the peak of the ⁷⁹Br(p,n)⁷⁹Kr

reaction cross-section. Consult

relevant excitation function

data.[1]

Low beam current.

Ensure the beam current is

stable and at the desired level

throughout the irradiation.

Check for any beam trips or

fluctuations.

Target material issues (e.g.,

insufficient thickness, incorrect

density).

For solid targets, verify the

thickness and uniformity of the

NaBr powder on the target

plate.[2] For aqueous targets,

ensure the NaBr solution is

near saturation to maximize

the bromine content in the

beam path.[1]

Inefficient cooling leading to

target degradation.

Inspect the target cooling

systems (water and/or helium)

for proper flow and

temperature. Overheating can

lead to loss of target material,

especially for aqueous targets.

Low ⁷⁹Kr recovery after

separation

Incomplete release of ⁷⁹Kr

from the solid target.

For the fusion method, ensure

the NaBr is completely melted

and held at temperature for a

sufficient duration to allow for

the diffusion and release of the

trapped gas.[1][2]

Leaks in the gas collection

system.

Perform a leak check of all

connections and tubing in the

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/6313529/
https://pubs.aip.org/aip/jcp/article-pdf/12/4/132/18793347/132_1_online.pdf
https://pubmed.ncbi.nlm.nih.gov/6313529/
https://pubmed.ncbi.nlm.nih.gov/6313529/
https://pubs.aip.org/aip/jcp/article-pdf/12/4/132/18793347/132_1_online.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


gas transfer line from the

target to the collection vessel.

Inefficient trapping of ⁷⁹Kr.

If using a cold trap, ensure it is

at the appropriate low

temperature to efficiently trap

krypton gas.

Inefficient sweeping of ⁷⁹Kr

from the aqueous target.

Check the helium flow rate. A

low flow rate may not be

sufficient to effectively carry

the ⁷⁹Kr out of the solution.

Radionuclidic Impurities
Symptom Possible Cause Troubleshooting Steps

Presence of ⁷⁷Kr or other

bromine isotopes.

Proton beam energy is too

high.

Reduce the incident proton

energy to a range that

minimizes the cross-section for

the production of unwanted

isotopes. The ⁷⁹Br(p,3n)⁷⁷Kr

reaction, for example, has a

higher energy threshold.

Impurities in the target

material.

Use high-purity sodium

bromide to avoid the

production of other

radioisotopes from impurities.

Presence of other non-krypton

radioisotopes.

Incomplete separation and

purification.

Refine the purification process.

For dry distillation, ensure that

only the gaseous fraction is

collected. For the aqueous

sweep method, use

appropriate traps to remove

any aerosols or volatile

bromine species.
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Experimental Protocols
Solid Sodium Bromide (NaBr) Target Preparation

Material: Use USP grade or higher purity Sodium Bromide (NaBr). To increase the rate of

dissolution for later processing, the salt can be fused in a nickel crucible, cooled, and then

ground into a fine powder.[2]

Target Plate: Utilize a water-cooled copper target plate. The surface should be scored with

parallel grooves to help hold the NaBr powder in place.[2]

Deposition: Spread a thin, uniform layer (approximately 1/8 inch thick) of the fine NaBr

powder over the scored surface of the target plate.[2]

Assembly: Mount the target plate in a cylindrical target chamber. This chamber should be

connected to the cyclotron beamline and have a vacuum window (e.g., dural foil) to allow the

proton beam to pass through.[2]

Cooling: During bombardment, the target chamber is typically filled with helium gas to aid in

cooling the NaBr powder.[2]

Aqueous Sodium Bromide (NaBr) Target Preparation
Solution Preparation: Prepare a nearly saturated solution of reagent-grade NaBr in distilled

water. To avoid precipitation in the target chamber, a fully saturated solution can be slightly

diluted (e.g., nine parts saturated solution to one part distilled water).[1]

Target Chamber: Use a target chamber constructed of a material resistant to the corrosive

nature of the bromide solution (e.g., titanium). The chamber should have a thin window (e.g.,

tantalum foil) to allow the proton beam to enter the solution.[1]

Filling: Fill the target chamber with the prepared NaBr solution. Ensure the thickness of the

solution is sufficient to completely stop the incident proton beam.[1]

Gas Lines: The target chamber must be equipped with a helium gas inlet that allows

bubbling through the solution and an outlet to carry the produced ⁷⁹Kr to a collection system.

[1]
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Krypton-79 Separation and Purification
Method 1: Dry Distillation from Solid NaBr Target

Transfer: After irradiation, transfer the NaBr target plate to a hot cell.

Fusion: Place the irradiated NaBr in a monel metal or quartz tube. Heat the tube to above

the melting point of NaBr (755°C) using a furnace or a direct flame.[2]

Gas Collection: The released gases, including ⁷⁹Kr, are swept from the fusion vessel using a

carrier gas (e.g., helium or air) into an evacuated collection bulb or a cold trap.[2]

Purification: Further purification can be achieved by passing the collected gas through a

series of traps to remove any volatile impurities.

Method 2: Helium Sweeping from Aqueous NaBr Target

Gas Flow: During or after irradiation, bubble a continuous stream of helium gas through the

aqueous NaBr solution.[1]

Gas Transfer: The helium stream, now containing ⁷⁹Kr, is directed out of the target chamber

through tubing to a collection system.

Collection: The ⁷⁹Kr can be collected in a shielded container or used directly for subsequent

applications. The gas stream can be mixed with air to achieve the desired concentration for

medical imaging purposes.[1]
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Figure 1: Krypton-79 Production Workflow
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Figure 2: Troubleshooting Low ⁷⁹Kr Yield
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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